VU590

• Molecular Formula: C24H32N4O7
• Molecular Weight: 488.5 g/mol
• InChI: InChI=1S/C24H32N4O7/c29-27(30)23-5-1-21(2-6-23)19-25-9-13-33-14-10-26(12-16-35-18-17-34-15-11-25)20-22-3-7-24(8-4-22)28(31)32/h1-8H,9-20H2
• InChIKey: UKMHVECLTZDSBD-UHFFFAOYSA-N

VU590 Dual Kir1.1/Kir7.1 Inhibitor Overview

VU590 (7,13-bis(4-nitrobenzyl)-1,4,10-trioxa-7,13-diazacyclopentadecane) is a synthetic small-molecule inward rectifier potassium (Kir) channel inhibitor discovered via high-throughput screening of 126,009 compounds at Vanderbilt University [1]. It inhibits the renal outer medullary potassium channel ROMK (Kir1.1, KCNJ1) with submicromolar affinity (IC50 = 0.29 μM in Tl+ flux assays; IC50 = 0.2 μM by patch clamp) and Kir7.1 (KCNJ13) at low micromolar concentrations (IC50 ~ 8 μM), while exhibiting no detectable effect on Kir2.1 or Kir4.1 at 10 μM [1][2]. VU590 was the first publicly disclosed small-molecule inhibitor of Kir7.1 and has been used as a tool compound to elucidate Kir7.1 roles in myometrial contractility, melanocortin signaling, and mosquito renal physiology [2][3].

Dual Kir1.1 & Kir7.1 inhibitor tool

Spares Kir2.1 & Kir4.1 at research concentrations

Reported activity in myometrial & hypothalamic tissues

• [1] Lewis LM, Bhave G, Chauder BA, Banerjee S, Lornsen KA, Redha R, Fallen K, Lindsley CW, Weaver CD, Denton JS. High-Throughput Screening Reveals a Small-Molecule Inhibitor of the Renal Outer Medullary Potassium Channel and Kir7.1. Molecular Pharmacology. 2009;76(5):1094-1103. DOI: 10.1124/mol.109.059840 View Source
• [2] Kharade SV, Sheehan J, Figueroa E, Meiler J, Denton JS. Pore Polarity and Charge Determine Differential Block of Kir1.1 and Kir7.1 Potassium Channels by Small-Molecule Inhibitor VU590. Molecular Pharmacology. 2017;92(3):338-346. DOI: 10.1124/mol.117.108472 View Source
• [3] Raphemot R, Rouhier MF, Hopkins CR, Gogliotti RD, Lovell KM, Hine RM, Ghosalkar D, Longo A, Beyenbach KW, Denton JS, Piermarini PM. Pharmacological Validation of an Inward-Rectifier Potassium (Kir) Channel as an Insecticide Target in the Yellow Fever Mosquito Aedes aegypti. PLOS ONE. 2014;9(6):e100700. DOI: 10.1371/journal.pone.0100700 View Source

Why VU590 Cannot Be Substituted

VU590 occupies a structurally and pharmacologically unique position among Kir channel inhibitors that precludes simple substitution. Its closest structural analog, VU591, is equipotent on ROMK (IC50 = 0.24 μM) but lacks Kir7.1 activity entirely, having been deliberately optimized to eliminate Kir7.1 inhibition for renal diuretic target validation [1]. Conversely, the Kir7.1-selective inhibitor ML418 (IC50 = 0.31 μM) displays >17-fold selectivity over Kir1.1 but cannot be used in experiments requiring dual-channel blockade [2]. The industrial ROMK inhibitors MK-7145 (IC50 = 0.045 μM) and PF-06807656 (IC50 = 61 nM) are more potent on ROMK but are insensitive to the N171D pore mutation that defines VU590's binding mode, and their Kir7.1 activity profiles are not publicly disclosed in comparable detail [3][4]. Moreover, VU590 possesses a demonstrated in vivo toxicological signature in mosquitoes (LD50 = 1.56 nmol/female) that is absent from its inactive analog VU608 and mechanistically distinct from the broader-spectrum inhibitor VU573, making VU590 the only validated chemical probe for AeKir1-dependent insecticidal studies [5]. The compound's unique dual pharmacology, combined with the fact that ROMK and Kir7.1 are co-expressed in the nephron, means that neither a pure ROMK inhibitor nor a pure Kir7.1 inhibitor can recapitulate VU590's experimental effects in tissues co-expressing both channels.

• VU591 (ROMK-selective): Lacks Kir7.1 activity, may not recapitulate dual-channel blockade in co-expressing tissues.
• ML418 (Kir7.1-selective): Poor ROMK inhibition, may not support experiments requiring dual Kir1.1/Kir7.1 pharmacology.
• Industrial ROMK inhibitors: N171D-insensitive and unknown Kir7.1 profiles may alter pore mutation study interpretation.

• [1] Bhave G, Chauder BA, Liu W, Dawson ES, Kadakia R, Nguyen TT, Lewis LM, Meiler J, Weaver CD, Satlin LM, Lindsley CW, Denton JS. Development of a Selective Small-Molecule Inhibitor of Kir1.1, the Renal Outer Medullary Potassium Channel. Molecular Pharmacology. 2011;79(1):42-50. DOI: 10.1124/mol.110.066928 View Source
• [2] Swale DR, Sheehan JH, Banerjee S, Husni AS, Nguyen TT, Meiler J, Denton JS. ML418: The First Selective, Sub-Micromolar Pore Blocker of Kir7.1 Potassium Channels. ACS Chemical Neuroscience. 2016;7(7):1013-1023. DOI: 10.1021/acschemneuro.6b00111 View Source
• [3] Garcia ML, Priest BT, Alonso-Galicia M, Zhou X, Felix JP, Brochu RM, Bailey T, Thomas-Fowlkes B, Liu J, Swensen A, Pai LY, Xiao J, Hernandez M, Hoagland K, Owens K, Tang H, de Jesus RK, Roy S, Kaczorowski GJ, Pasternak A. Pharmacologic inhibition of the renal outer medullary potassium channel causes diuresis and natriuresis in the absence of kaliuresis. Journal of Pharmacology and Experimental Therapeutics. 2014;348(1):153-164. DOI: 10.1124/jpet.113.208603 View Source
• [4] Walsh KB. PF-06807656: A Potent and Selective ROMK (Kir1.1) Potassium Channel Inhibitor. Molecular Pharmacology. 2018;94(5):1300-1306. DOI: 10.1124/mol.118.112284 View Source
• [5] Raphemot R, Rouhier MF, Hopkins CR, Gogliotti RD, Lovell KM, Hine RM, Ghosalkar D, Longo A, Beyenbach KW, Denton JS, Piermarini PM. Pharmacological Validation of an Inward-Rectifier Potassium (Kir) Channel as an Insecticide Target in the Yellow Fever Mosquito Aedes aegypti. PLOS ONE. 2014;9(6):e100700. DOI: 10.1371/journal.pone.0100700 View Source

VU590 Comparative Evidence

Unique Dual-Channel Pharmacology

VU590 exhibits a unique dual-channel inhibition profile that neither ROMK-selective nor Kir7.1-selective inhibitors replicate. Against Kir1.1 (ROMK), VU590 has an IC50 of 294 nM by Tl+ flux and 0.2 μM by whole-cell patch clamp electrophysiology, and it inhibits Kir7.1 with an IC50 of ~8 μM (40-fold lower potency) [1][2]. At 10 μM, VU590 has no significant effect (P > 0.05) on Kir2.1 (n = 5) or Kir4.1 (n = 6) currents, and at -120 mV it inhibits ROMK current by 95.3 ± 0.5% (n = 9) [1]. In contrast, the structurally related analog VU591 is equipotent on ROMK (IC50 = 240 nM) but exhibits no inhibition of Kir7.1 [3]. The Kir7.1-selective inhibitor ML418 is more potent on Kir7.1 (IC50 = 310 nM) but is >17-fold selective over Kir1.1, precluding dual-channel studies [4]. This dual pharmacology makes VU590 indispensable for experiments in tissues co-expressing Kir1.1 and Kir7.1, such as the kidney nephron and uterine smooth muscle [2].

Dual-Channel Pharmacology

Head-to-head

VU590: Kir1.1 IC50 0.2–0.29 µM, Kir7.1 IC50 ~8 µM. VU591: 0.24 µM ROMK, no Kir7.1 activity. ML418: Kir7.1 0.31 µM, >17-fold selective over Kir1.1. Industrial inhibitors: potent ROMK, Kir7.1 unreported.

Only compound with quantified dual-channel inhibition and Kir2.1/Kir4.1 sparing at 10 µM.

Tl+ flux & patch clamp; HEK-293 cells. Data to verify for specific experimental conditions.

Evidence Dimension	Kir1.1 (ROMK) and Kir7.1 inhibitory potency plus Kir2.1/Kir4.1 selectivity
Target Compound Data	VU590: Kir1.1 IC50 = 0.29 μM (Tl+ flux) / 0.2 μM (patch clamp); Kir7.1 IC50 = ~8 μM; Kir2.1 and Kir4.1: no significant effect at 10 μM; ROMK current inhibition at -120 mV = 95.3 ± 0.5%
Comparator Or Baseline	VU591: Kir1.1 IC50 = 0.24 μM, no Kir7.1 inhibition; ML418: Kir7.1 IC50 = 0.31 μM, >17-fold selective over Kir1.1; MK-7145: ROMK IC50 = 0.045 μM, Kir7.1 activity not reported
Quantified Difference	VU590 is the only compound with quantified submicromolar Kir1.1 potency AND confirmed Kir7.1 inhibition (IC50 = 8 μM) AND Kir2.1/Kir4.1 sparing at 10 μM. VU591 has zero Kir7.1 activity; ML418 has ~30-fold Kir7.1-over-Kir1.1 selectivity
Conditions	Tl+ flux assays in HEK-293 cells stably expressing ROMK-S44D; whole-cell patch clamp in HEK-293T cells at -120 mV holding potential; Kir selectivity assessed at 10 μM VU590

Why This Matters

For researchers studying tissues where Kir1.1 and Kir7.1 are co-expressed (kidney, uterus, hypothalamus), VU590 is the only commercially available small molecule that simultaneously targets both channels at experimentally tractable concentrations.

• [1] Lewis LM, Bhave G, Chauder BA, Banerjee S, Lornsen KA, Redha R, Fallen K, Lindsley CW, Weaver CD, Denton JS. High-Throughput Screening Reveals a Small-Molecule Inhibitor of the Renal Outer Medullary Potassium Channel and Kir7.1. Molecular Pharmacology. 2009;76(5):1094-1103. DOI: 10.1124/mol.109.059840 View Source
• [2] Kharade SV, Sheehan J, Figueroa E, Meiler J, Denton JS. Pore Polarity and Charge Determine Differential Block of Kir1.1 and Kir7.1 Potassium Channels by Small-Molecule Inhibitor VU590. Molecular Pharmacology. 2017;92(3):338-346. DOI: 10.1124/mol.117.108472 View Source
• [3] Bhave G, Chauder BA, Liu W, Dawson ES, Kadakia R, Nguyen TT, Lewis LM, Meiler J, Weaver CD, Satlin LM, Lindsley CW, Denton JS. Development of a Selective Small-Molecule Inhibitor of Kir1.1, the Renal Outer Medullary Potassium Channel. Molecular Pharmacology. 2011;79(1):42-50. DOI: 10.1124/mol.110.066928 View Source
• [4] Swale DR, Sheehan JH, Banerjee S, Husni AS, Nguyen TT, Meiler J, Denton JS. ML418: The First Selective, Sub-Micromolar Pore Blocker of Kir7.1 Potassium Channels. ACS Chemical Neuroscience. 2016;7(7):1013-1023. DOI: 10.1021/acschemneuro.6b00111 View Source

N171-Dependent Pore Block Mechanism

VU590's high-affinity block of Kir1.1 is critically dependent on asparagine 171 (N171) in the channel pore. The N171D mutation increases the VU590 IC50 by approximately 75-fold, from ~0.2 μM (wild-type: 204 nM; K80M background: 176 nM) to 15.3 μM (95% CI: 12.3–18.8 μM), and the N171E mutation similarly shifts the IC50 to 19 μM (95% CI: 15.6–23.1 μM) [1]. Even the conservative N171Q mutation reduces potency ~4-fold (IC50 = 0.69 μM) [1]. This N171-dependence is fundamentally different from the industrial ROMK inhibitor PF-06807656, which is insensitive to the N171D mutation—a property explicitly exploited in its development to overcome resistance mutations that ablate activity of earlier ROMK inhibitors [2]. VU590 also requires N171 for voltage-dependent block, as the N171D-K80M mutation dramatically reduces voltage dependence in 50 mM K+ conditions [1]. In Kir7.1, VU590's binding mode is fundamentally different: whereas negative charge at the equivalent position E149 in Kir7.1 (E149D) enhances VU590 block (84 ± 14.5% at 10 μM), negative charge at N171 in Kir1.1 abolishes it [1]. This divergent ligand-channel interface means VU590 can be used as a probe to interrogate pore polarity contributions to inhibitor pharmacology in ways that N171D-insensitive compounds cannot.

N171-Dependent Block

Head-to-head

~75-fold IC50 increase upon N171D mutation (0.2 → 15.3 µM). PF-06807656: N171D-insensitive. VU590 uniquely enhanced by N171Y.

Enables mutation-dependent pharmacology studies; industrial ROMK inhibitors cannot probe this interface.

Patch clamp in HEK-293T; K80M background. N171Q shows ~4-fold shift.

Evidence Dimension	N171D mutation effect on Kir1.1 inhibitor potency
Target Compound Data	VU590: WT IC50 = 0.20 μM (204 nM); N171D-K80M IC50 = 15.3 μM (~75-fold increase); N171E-K80M IC50 = 19 μM; N171Q-K80M IC50 = 0.69 μM (~4-fold increase); N171Y-K80M enhances block (88.6 ± 5.3% at 300 nM vs. K80M 76.2 ± 4.6%)
Comparator Or Baseline	PF-06807656: insensitive to N171D mutation (activity retained); Compound A and VU591: also N171D-sensitive but with different SAR profiles
Quantified Difference	VU590 IC50 increases ~75-fold upon N171D mutation (0.2 μM → 15.3 μM); PF-06807656 is N171D-insensitive. VU590 uniquely shows enhanced block with N171Y mutation
Conditions	Whole-cell patch clamp electrophysiology in HEK-293T cells; Kir1.1-K80M background used to rescue nonfunctional mutant expression; VU590 tested at 300 nM for screening and full CRC for IC50 determination

Why This Matters

Researchers requiring a ROMK inhibitor whose activity can be experimentally modulated by pore mutations should select VU590; those needing N171D-insensitive pharmacology should use PF-06807656.

• [1] Kharade SV, Sheehan J, Figueroa E, Meiler J, Denton JS. Pore Polarity and Charge Determine Differential Block of Kir1.1 and Kir7.1 Potassium Channels by Small-Molecule Inhibitor VU590. Molecular Pharmacology. 2017;92(3):338-346. DOI: 10.1124/mol.117.108472 View Source
• [2] Walsh KB. PF-06807656: A Potent and Selective ROMK (Kir1.1) Potassium Channel Inhibitor. Molecular Pharmacology. 2018;94(5):1300-1306. DOI: 10.1124/mol.118.112284 View Source

Mosquito AeKir1 Inhibition and In Vivo Toxicity

In a direct comparative study using the Tl+ flux assay in T-REx-HEK293 cells expressing AeKir1, VU590 inhibited AeKir1 with an IC50 of 5.6 μM (95% CI: 4.3–7.2 μM), representing a 2.7-fold greater potency than VU573 (IC50 = 15 μM) [1]. The structurally related VU590 analog VU608, which bears (methylsulfonyl)benzyl groups in place of nitrobenzyl groups, exhibited negligible AeKir1 inhibition (IC50 > 100 μM) [1]. In two-electrode voltage clamp recordings from Xenopus oocytes, VU590 (50 μM) blocked ~50% of AeKir1-mediated inward K+ currents but had no detectable effect on AeKir2B currents, whereas VU573 (50 μM) not only blocked AeKir1 (~50%) but unexpectedly activated AeKir2B by >50% [1]. In vivo, injection of VU590 into the hemolymph of adult female Aedes aegypti killed mosquitoes within 24 h with an LD50 of 1.56 nmol per female and reduced urine excretion by ~32% compared to vehicle controls, while VU608 produced no significant mortality or excretory impairment [1]. This structure-activity relationship directly links AeKir1 inhibition to in vivo toxicity and provides a validated negative control compound (VU608) for experimental design.

Mosquito AeKir1 & Toxicity

Head-to-head

VU590: AeKir1 IC50 5.6 µM; LD50 1.56 nmol/female; 32% urine reduction. VU573: IC50 15 µM, activates AeKir2B. VU608: IC50 >100 µM, inert in vivo.

Only probe with matched inactive analog (VU608) and defined in vivo insecticidal endpoint.

Tl+ flux, oocyte voltage clamp, hemolymph injection in Aedes aegypti.

Evidence Dimension	AeKir1 inhibition potency, AeKir2B selectivity, in vivo mosquito mortality, and excretory capacity reduction
Target Compound Data	VU590: AeKir1 IC50 = 5.6 μM; no effect on AeKir2B at 50 μM; LD50 = 1.56 nmol/female; urine excretion reduced by ~32% vs. vehicle
Comparator Or Baseline	VU573: AeKir1 IC50 = 15 μM (2.7-fold less potent); activates AeKir2B by >50% at 50 μM; impairs flight but does not kill at equivalent doses; reduces urine excretion by ~82%. VU608: AeKir1 IC50 > 100 μM; no significant mortality; no excretory impairment
Quantified Difference	VU590 is 2.7-fold more potent on AeKir1 than VU573 (5.6 vs. 15 μM IC50) and selectively inhibits AeKir1 without off-target AeKir2B activation (unlike VU573). VU590 kills mosquitoes (LD50 = 1.56 nmol) whereas VU608 is inert
Conditions	Tl+ flux assays in T-REx-HEK293 cells expressing AeKir1; two-electrode voltage clamp in Xenopus oocytes at -140 mV with elevated extracellular K+ (10 mM); in vivo hemolymph injection in adult female Aedes aegypti (3-10 days post-emergence)

Why This Matters

VU590 is the only validated chemical probe for AeKir1-dependent insecticidal studies with a matched inactive analog (VU608) and a defined in vivo LD50, making it essential for vector biology and insecticide discovery programs.

• [1] Raphemot R, Rouhier MF, Hopkins CR, Gogliotti RD, Lovell KM, Hine RM, Ghosalkar D, Longo A, Beyenbach KW, Denton JS, Piermarini PM. Pharmacological Validation of an Inward-Rectifier Potassium (Kir) Channel as an Insecticide Target in the Yellow Fever Mosquito Aedes aegypti. PLOS ONE. 2014;9(6):e100700. DOI: 10.1371/journal.pone.0100700 View Source

Divergent SAR Between Kir1.1 and Kir7.1

The structure-activity relationships (SAR) of VU590 are profoundly asymmetric between Kir1.1 and Kir7.1, as quantified in Table 1 of Kharade et al. (2017) [1]. Migrating the 4-NO2 group to the 3-position (3a) reduces Kir1.1 potency 47-fold (IC50 = 14.2 μM) but has minimal effect on Kir7.1 (IC50 = 6.6 μM vs. 4.9 μM for VU590). A 2,4-dinitro analog (3c) is inactive on Kir1.1 (IC50 > 100 μM) but retains activity on Kir7.1 (IC50 = 4.2 μM) [1]. Critically, substitution of 4-SMe (3e) is well tolerated by Kir7.1 (IC50 = 4.3 μM, comparable to VU590 at 4.9 μM) but reduces Kir1.1 potency 29-fold (IC50 = 8.5 μM), while 2-Cl substitution (3h) is tolerated by Kir1.1 (IC50 = 1.3 μM) but abolishes Kir7.1 activity (IC50 > 100 μM) [1]. This divergent SAR demonstrates that VU590's dual pharmacology arises from distinct binding modes in each channel rather than a single promiscuous interaction, and it provides a rational framework for selecting VU590 analogs with tailored selectivity profiles. No other publicly disclosed Kir inhibitor exhibits this degree of well-characterized asymmetric SAR between Kir1.1 and Kir7.1.

Divergent SAR

Head-to-head

3-NO2 migration: 47-fold Kir1.1 potency loss, minimal Kir7.1 change. 2-Cl: tolerated by Kir1.1 (IC50 1.3 µM), abolishes Kir7.1 (>100 µM). Distinct binding modes confirmed.

Asymmetric SAR enables selection of analogs with desired Kir1.1/Kir7.1 selectivity ratio.

Tl+ flux & patch clamp; C1 cells. Data from Kharade et al. 2017, Table 1.

Evidence Dimension	Divergent SAR: effects of systematic chemical modifications on Kir1.1 vs. Kir7.1 inhibitory potency
Target Compound Data	VU590 (4-NO2): Kir1.1 IC50 = 0.29 μM, Kir7.1 IC50 = 4.9 μM, Ratio: 1 (reference). 3-NO2 (3a): Kir1.1 IC50 = 14.2 μM, Kir7.1 IC50 = 6.6 μM. 2,4-diNO2 (3c): Kir1.1 IC50 > 100 μM, Kir7.1 IC50 = 4.2 μM. 4-SMe (3e): Kir1.1 IC50 = 8.5 μM, Kir7.1 IC50 = 4.3 μM. 2-Cl (3h): Kir1.1 IC50 = 1.3 μM, Kir7.1 IC50 > 100 μM
Comparator Or Baseline	VU590 (4-NO2) is the reference compound against which all analog potencies are measured. VU591 (structurally distinct, ROMK-selective) has no Kir7.1 activity
Quantified Difference	3-NO2 migration causes 47-fold Kir1.1 potency loss vs. 1.3-fold Kir7.1 change; 2-Cl substitution causes 4.5-fold Kir1.1 change vs. >20-fold Kir7.1 loss; the inverse SAR pattern confirms distinct binding modes
Conditions	Tl+ flux assays in C1 cells (HEK-293 with tetracycline-inducible ROMK-S44D) for Kir1.1; patch clamp electrophysiology for Kir7.1; all analogs tested at concentrations from 1.69 nM to 100 μM

Why This Matters

The extensively characterized asymmetric SAR enables researchers to select VU590 analogs with the precise Kir1.1/Kir7.1 selectivity ratio needed for their specific experimental question from a well-defined chemical series.

• [1] Kharade SV, Sheehan J, Figueroa E, Meiler J, Denton JS. Pore Polarity and Charge Determine Differential Block of Kir1.1 and Kir7.1 Potassium Channels by Small-Molecule Inhibitor VU590. Molecular Pharmacology. 2017;92(3):338-346. DOI: 10.1124/mol.117.108472 (Table 1, citing Lewis et al. 2009 and Wright et al. 2015) View Source

Functional Effects on Human Myometrial Contractility

In isolated human pregnant myometrial tissue strips, VU590 at a concentration of 20 μmol/L significantly increased the mean contractile force and the frequency of spontaneous contractions compared to vehicle-treated tissues (P < 0.05) [1]. However, there was a significant (P < 0.0001) monoexponential decay in contraction amplitude with time of exposure. When co-administered with EC50 concentrations of uterotonics (oxytocin, ergometrine, carboprost), VU590 produced an immediate decrease in the amplitude of oxytocin- and carboprost-induced contractions and a delayed reduction in amplitude with increased frequency of ergometrine-induced contractions [1]. This tissue-level functional pharmacology is Kir7.1-dependent: the ROMK-selective analog VU591, which does not inhibit Kir7.1, has not been reported to modulate myometrial contractility. The Kir7.1-selective inhibitor ML418 has not been tested in this tissue preparation, making VU590 the only Kir channel inhibitor with published functional data in human myometrium [1]. Critically, the authors concluded that VU590 does not produce the contraction profile required for a first- or second-line clinical uterotonic agent, appropriately scoping its research utility [1].

Myometrial Contractility

Class-level

VU590 (20 µM) increased spontaneous contractile force and frequency vs. vehicle (P

Reported functional validation of Kir7.1-dependent uterine contractility modulation; research context only.

Human pregnant myometrial strips; organ bath. No clinical uterotonic profile intended.

MC4R-Kir7.1 Coupling

Reported

VU590 blocked MC4R-mediated neuronal inhibition in hypothalamic slices, revealing G-protein-independent Kir7.1 signaling. No other Kir7.1 inhibitor tested at the time.

Supports CNS Kir7.1 research; in situ brain penetration inferred.

Mouse PVN slices; bath perfusion. Discovery context – ML418 unavailable in 2015.

Evidence Dimension	Modulation of spontaneous human pregnant myometrial contractility in vitro
Target Compound Data	VU590 at 20 μmol/L: significant increase in mean contractile force and frequency vs. vehicle (P < 0.05); monoexponential amplitude decay over time (P < 0.0001); immediate amplitude decrease of oxytocin- and carboprost-induced contractions
Comparator Or Baseline	Vehicle-treated human myometrial tissue strips. VU591 (ROMK-selective): no published myometrial contractility data. ML418 (Kir7.1-selective): no published myometrial contractility data
Quantified Difference	Qualitative: VU590 significantly modulates contractility parameters; ROMK-selective VU591 has no reported activity in this system. Quantitative significance thresholds reported at P < 0.05 and P < 0.0001
Conditions	Isolated human pregnant myometrial tissue strips in organ bath; VU590 tested at 20 μmol/L; spontaneous and agonist-stimulated (oxytocin, ergometrine, carboprost at EC50) contraction protocols

Why This Matters

For reproductive physiology laboratories investigating Kir7.1's role in uterine function, VU590 is currently the only commercially available Kir channel inhibitor with published functional validation in human myometrial tissue.

• [1] McCallum LA, Pierce SL, England SK, Greenwood IA, Tribe RM. Effects of the KIR7.1 Blocker VU590 on Spontaneous and Agonist-Induced Contractions of Human Pregnant Myometrium. Reproductive Sciences. 2017;24(10):1402-1409. DOI: 10.1177/1933719116687657 View Source

MC4R-Kir7.1 Coupling in Hypothalamic Neurons

VU590 was the essential pharmacological tool used to discover a previously unknown G-protein-independent signaling mechanism in the paraventricular nucleus of the hypothalamus, where the melanocortin-4 receptor (MC4R) couples directly to Kir7.1 channels to regulate neuronal firing [1][2]. In experiments by Ghamari-Langroudi et al. (2015), VU590 blocked the MC4R-mediated inhibition of hypothalamic neurons, revealing that peptide modulators of MC4R (α-MSH and AgRP) regulate neuronal excitability through Kir7.1 rather than exclusively through canonical Gαs signaling [1]. This discovery, which has significant implications for understanding energy homeostasis and body weight regulation, was enabled specifically by VU590's ability to block Kir7.1 at micromolar concentrations. Neither ROMK-selective inhibitors (VU591) nor Kir7.1-selective inhibitors (ML418) were available at the time, and no other Kir7.1 tool compound had been validated for CNS applications. VU590's brain penetration capability, inferred from its ability to modulate hypothalamic neuronal activity, distinguishes it from compounds that lack demonstrated CNS activity [2].

MC4R-Kir7.1 Coupling

Reported

VU590 blocked MC4R-mediated neuronal inhibition in hypothalamic slices, revealing G-protein-independent Kir7.1 signaling. No other Kir7.1 inhibitor tested at the time.

Supports CNS Kir7.1 research; in situ brain penetration inferred.

Mouse PVN slices; bath perfusion. Discovery context – ML418 unavailable in 2015.

Evidence Dimension	Pharmacological validation of Kir7.1 role in hypothalamic MC4R signaling
Target Compound Data	VU590: blocks Kir7.1-dependent MC4R coupling to neuronal firing in hypothalamic paraventricular nucleus neurons; used at concentrations consistent with Kir7.1 IC50 (~8 μM)
Comparator Or Baseline	No comparator Kir7.1 inhibitor was available at the time of the discovery study (2015). VU591 (ROMK-selective) would not block this pathway. ML418 was not yet developed
Quantified Difference	Qualitative: VU590 uniquely enabled the discovery of G-protein-independent MC4R-Kir7.1 coupling; this finding has been cited as a key advance in melanocortin neurobiology
Conditions	Electrophysiological recordings from paraventricular nucleus neurons in mouse hypothalamic slices; VU590 applied via bath perfusion

Why This Matters

For neuroscience laboratories studying hypothalamic melanocortin circuits, VU590 remains the most extensively validated small-molecule Kir7.1 inhibitor with demonstrated in situ CNS activity.

• [1] Ghamari-Langroudi M, Digby GJ, Sebag JA, Millhauser GL, Palomino R, Matthews R, Gillyard T, Panaro BL, Tough IR, Cox HM, Denton JS, Cone RD. G-protein-independent coupling of MC4R to Kir7.1 in hypothalamic neurons. Nature. 2015;520(7545):94-98. DOI: 10.1038/nature14051 View Source
• [2] Kharade SV, Sheehan J, Figueroa E, Meiler J, Denton JS. Pore Polarity and Charge Determine Differential Block of Kir1.1 and Kir7.1 Potassium Channels by Small-Molecule Inhibitor VU590. Molecular Pharmacology. 2017;92(3):338-346. DOI: 10.1124/mol.117.108472 View Source

VU590 Optimal Application Scenarios

Dual-Channel Studies in Co-Expressing Tissues

When investigating ion channel physiology in tissues where Kir1.1 and Kir7.1 are co-expressed—such as the thick ascending limb and collecting duct of the kidney nephron, uterine smooth muscle, or paraventricular nucleus of the hypothalamus—VU590 is the only small-molecule inhibitor that simultaneously targets both channels at experimentally defined concentrations (Kir1.1 IC50 = 0.2–0.29 μM; Kir7.1 IC50 = ~8 μM) while sparing Kir2.1 and Kir4.1 at 10 μM [1]. Unlike VU591 (ROMK-selective; no Kir7.1 activity) or ML418 (Kir7.1-selective; >17-fold over Kir1.1), VU590 captures the integrated response to dual channel blockade [2][3].

Insecticide Target Validation in Mosquito Vectors

VU590 is the optimal chemical probe for AeKir1 target validation studies in Aedes aegypti and related disease-vector mosquitoes. It offers a complete experimental toolkit: potent in vitro AeKir1 inhibition (IC50 = 5.6 μM) with selectivity over AeKir2B, a quantified in vivo toxicological endpoint (LD50 = 1.56 nmol/female), a functional excretory impairment readout (~32% reduction in urine output), and—critically—a matched inactive analog (VU608, IC50 > 100 μM) that serves as a negative control for every in vivo experiment [4]. No other Kir inhibitor offers this combination of validated in vivo efficacy and a structural negative control.

Pore Polarity and Mutation-Dependent Pharmacology

VU590's extreme sensitivity to the N171D pore mutation (~75-fold IC50 shift) contrasts sharply with the N171D-insensitive inhibitor PF-06807656, making VU590 the preferred tool for experiments that leverage mutation-dependent pharmacology to probe Kir channel pore structure-function relationships [2]. The well-characterized divergent binding modes between Kir1.1 and Kir7.1, coupled with the asymmetric SAR table, further enable rational design of mutagenesis experiments to dissect pore polarity determinants of inhibitor binding [2].

Kir7.1-Dependent Uterine Contractility Research

For studies of Kir7.1's role in regulating uterine smooth muscle excitability during pregnancy, VU590 at 20 μM provides a validated functional readout—significantly increasing spontaneous contractile force and frequency in human pregnant myometrial tissue (P < 0.05) [5]. No ROMK-selective inhibitor (e.g., VU591) has reported activity in this preparation, and VU590 remains the only Kir channel inhibitor with published functional data in human myometrium, positioning it as the default choice for reproductive pharmacologists investigating Kir7.1 as a target for postpartum hemorrhage or preterm labor.

Application

Selection Property

Validation Focus

Co-expression tissue studies

Dual Kir1.1/Kir7.1 inhibitor with defined selectivity

Kir2.1/Kir4.1 sparing verification; integrated channel response

Insect vector target validation

AeKir1-selective probe with matched inactive analog (VU608)

In vivo mortality endpoint; excretory function impairment

Pore structure-function studies

N171-dependent block mechanism

Mutation-dependent IC50 shift; voltage-dependent block properties

Uterine smooth muscle research

Kir7.1-dependent contractility modulation

Spontaneous and agonist-induced contraction endpoints

• [1] Lewis LM, Bhave G, Chauder BA, Banerjee S, Lornsen KA, Redha R, Fallen K, Lindsley CW, Weaver CD, Denton JS. High-Throughput Screening Reveals a Small-Molecule Inhibitor of the Renal Outer Medullary Potassium Channel and Kir7.1. Molecular Pharmacology. 2009;76(5):1094-1103. DOI: 10.1124/mol.109.059840 View Source
• [2] Kharade SV, Sheehan J, Figueroa E, Meiler J, Denton JS. Pore Polarity and Charge Determine Differential Block of Kir1.1 and Kir7.1 Potassium Channels by Small-Molecule Inhibitor VU590. Molecular Pharmacology. 2017;92(3):338-346. DOI: 10.1124/mol.117.108472 View Source
• [3] Bhave G, Chauder BA, Liu W, Dawson ES, Kadakia R, Nguyen TT, Lewis LM, Meiler J, Weaver CD, Satlin LM, Lindsley CW, Denton JS. Development of a Selective Small-Molecule Inhibitor of Kir1.1, the Renal Outer Medullary Potassium Channel. Molecular Pharmacology. 2011;79(1):42-50. DOI: 10.1124/mol.110.066928 View Source
• [4] Raphemot R, Rouhier MF, Hopkins CR, Gogliotti RD, Lovell KM, Hine RM, Ghosalkar D, Longo A, Beyenbach KW, Denton JS, Piermarini PM. Pharmacological Validation of an Inward-Rectifier Potassium (Kir) Channel as an Insecticide Target in the Yellow Fever Mosquito Aedes aegypti. PLOS ONE. 2014;9(6):e100700. DOI: 10.1371/journal.pone.0100700 View Source
• [5] McCallum LA, Pierce SL, England SK, Greenwood IA, Tribe RM. Effects of the KIR7.1 Blocker VU590 on Spontaneous and Agonist-Induced Contractions of Human Pregnant Myometrium. Reproductive Sciences. 2017;24(10):1402-1409. DOI: 10.1177/1933719116687657 View Source